Cas no 1262133-68-5 (3’-O-(5’-Deoxy-a-D-ribofuranosyl) Capecitabine)

3’-O-(5’-Deoxy-a-D-ribofuranosyl) Capecitabine structure
1262133-68-5 structure
Product Name:3’-O-(5’-Deoxy-a-D-ribofuranosyl) Capecitabine
CAS No:1262133-68-5
MF:C20H30FN3O9
MW:475.465309619904
CID:847199
PubChem ID:58434488
Update Time:2025-04-19

3’-O-(5’-Deoxy-a-D-ribofuranosyl) Capecitabine Chemical and Physical Properties

Names and Identifiers

    • CAPECITABINE related substance USP
    • 3’-O-(5’-Deoxy-α-D-ribofuranosyl) Capecitabine
    • UK 383367
    • 3'-(5'-Deoxy-Alfa-D-ribofuranoyl) Capecitabine
    • pentyl N-[1-[(2R,3R,4S,5R)-4-[(2R,3R,4S,5R)-3,4-dihydroxy-5-methyloxolan-2-yl]oxy-3-hydroxy-5-methyloxolan-2-yl]-5-fluoro-2-oxopyrimidin-4-yl]carbamate
    • (1-(5-Deoxy-3-O-(5-deoxy-alpha-D-ribofuranosyl)-beta-D-ribofuranosyl)-5-fluoro-2-oxo-1,2-dihydropyrimidin-4-yl)-carbamic acid pentyl ester
    • 3'-O-(5'-Deoxy-a-D-ribofuranosyl) Capecitabine
    • 5'-Deoxy-3'-O-(5-deoxy-alpha-D-ribofuranosyl)-5-fluoro-N-((pentyloxy)carbonyl)cytidine
    • Cytidine, 5'-deoxy-3'-O-(5-deoxy-alpha-D-ribofuranosyl)-5-fluoro-N-((pentyloxy)carbonyl)-
    • ER87HY9XV0
    • Pentyl (1-((2R,3R,4S,5R)-4-(((2R,3R,4S,5R)-3,4-dihydroxy-5-methyltetrahydrofuran-2-yl)oxy)-3-hydroxy-5-methyltetrahydrofuran-2-yl)-5-fluoro-2-oxo-1,2-dihydropyrimidin-4-yl)carbamate
    • 1262133-68-5
    • Q27277320
    • UNII-ER87HY9XV0
    • Cytidine, 5'-deoxy-3'-O-(5-deoxy-alpha-D-ribofuranosyl)-5-fluoro-N-[(pentyloxy)carbonyl]-; 5'-Deoxy-3'-O-(5-deoxy-alpha-D-ribofuranosyl)-5-fluoro-N-[(pentyloxy)carbonyl]cytidine; Pentyl [1-[5-Deoxy-3-O-(5-deoxy-alpha-D-ribofuranosyl)-beta-D-ribofuranosyl]-5-fluoro-2-oxo-1,2-dihydropyrimidin-4-yl]carbamate
    • SCHEMBL12302041
    • (1-(5-DEOXY-3-O-(5-DEOXY-.ALPHA.-D-RIBOFURANOSYL)-.BETA.-D-RIBOFURANOSYL)-5-FLUORO-2-OXO-1,2-DIHYDROPYRIMIDIN-4-YL)-CARBAMIC ACID PENTYL ESTER
    • CYTIDINE, 5'-DEOXY-3'-O-(5-DEOXY-.ALPHA.-D-RIBOFURANOSYL)-5-FLUORO-N-((PENTYLOXY)CARBONYL)-
    • 3'-O-(5'-DEOXY-ALPHA-D-RIBOFURANOSYL) CAPECITABINE
    • 5'-DEOXY-3'-O-(5-DEOXY-.ALPHA.-D-RIBOFURANOSYL)-5-FLUORO-N-((PENTYLOXY)CARBONYL)CYTIDINE
    • 3’-O-(5’-Deoxy-a-D-ribofuranosyl) Capecitabine
    • Inchi: 1S/C20H30FN3O9/c1-4-5-6-7-30-20(29)23-16-11(21)8-24(19(28)22-16)17-14(27)15(10(3)31-17)33-18-13(26)12(25)9(2)32-18/h8-10,12-15,17-18,25-27H,4-7H2,1-3H3,(H,22,23,28,29)/t9-,10-,12-,13-,14-,15-,17-,18-/m1/s1
    • InChI Key: VTELESLWOUWJLQ-QGGDVEHGSA-N
    • SMILES: FC1C(NC(=O)OCCCCC)=NC(N(C=1)[C@H]1[C@@H]([C@@H]([C@@H](C)O1)O[C@@H]1[C@@H]([C@@H]([C@@H](C)O1)O)O)O)=O

Computed Properties

  • Exact Mass: 475.19660771g/mol
  • Monoisotopic Mass: 475.19660771g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 9
  • Complexity: 795
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 159Ų

Experimental Properties

  • Melting Point: >65°C (dec.)

3’-O-(5’-Deoxy-a-D-ribofuranosyl) Capecitabine Security Information

3’-O-(5’-Deoxy-a-D-ribofuranosyl) Capecitabine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D251010-.5mg
3’-O-(5’-Deoxy-a-D-ribofuranosyl) Capecitabine
1262133-68-5
5mg
$654.00 2023-05-18
TRC
D251010-0.5mg
3’-O-(5’-Deoxy-a-D-ribofuranosyl) Capecitabine
1262133-68-5
0.5mg
$ 525.00 2022-06-05
TRC
D251010-5mg
3’-O-(5’-Deoxy-a-D-ribofuranosyl) Capecitabine
1262133-68-5
5mg
$ 5626.00 2023-09-08
SHENG KE LU SI SHENG WU JI SHU
sc-500417-0.5 mg
3’-O-(5’-Deoxy-α-D-ribofuranosyl) Capecitabine,
1262133-68-5
0.5 mg
¥6,784.00 2023-07-11
SHENG KE LU SI SHENG WU JI SHU
sc-500417-0.5mg
3’-O-(5’-Deoxy-α-D-ribofuranosyl) Capecitabine,
1262133-68-5
0.5mg
¥6784.00 2023-09-05
A2B Chem LLC
AE39392-5mg
CAPECITABINE related substance USP
1262133-68-5
5mg
$5584.00 2024-04-20
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.